RS-25344 hydrochloride

• Molecular Formula: C19H14ClN5O4
• Molecular Weight: 411.8 g/mol
• SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])N2C3=C(C=CC=N3)C(=O)N(C2=O)CC4=CC=NC=C4.Cl
• InChI: InChI=1S/C19H13N5O4.ClH/c25-18-16-5-2-8-21-17(16)23(14-3-1-4-15(11-14)24(27)28)19(26)22(18)12-13-6-9-20-10-7-13;/h1-11H,12H2;1H
• InChIKey: ROSFKXDQMBPYQQ-UHFFFAOYSA-N

Researchers studying cAMP signaling often encounter confounding off-target effects when using PDE4 inhibitors with insufficient selectivity or potency. RS-25344 hydrochloride solves this critical limitation by providing sub-nanomolar PDE4 inhibition with extreme discrimination over other PDE families, ensuring clean, interpretable results in sensitive assays. • Sub-nanomolar potency: IC50 of 0.28 nM on PDE4, enabling complete target engagement at low concentrations to minimize solvent toxicity. • Exceptional selectivity: >333,000-fold discrimination over PDE1, PDE2, and PDE3, eliminating confounding off-target activities. • Phosphorylation-sensitive tool: Exhibits a unique 100-fold increase in sensitivity upon PDE4D phosphorylation, enabling dissection of feedback-regulated cAMP pools.

RS-25344 Hydrochloride: A Potent, Selective PDE4 Inhibitor for Preclinical Inflammation and cAMP Signaling Research

RS-25344 hydrochloride (CAS 152815-28-6) is a small-molecule inhibitor of cAMP-specific phosphodiesterase 4 (PDE4), with an IC50 of 0.28–0.30 nM in human lymphocytes and recombinant PDE4 assays . The compound exhibits pronounced selectivity over other PDE families, with IC50 values >100 μM (PDE1), 160 μM (PDE2), and 330 μM (PDE3), translating to >333,000‑fold discrimination for PDE4 . RS-25344 hydrochloride is supplied as a hydrochloride salt (MW 411.80) with >98% purity, soluble in water (50 mM) and DMSO (100 mM), and is intended solely for research use in inflammation, immunology, and cAMP-signaling studies .

1

cAMP signaling assays – high-sensitivity PDE4 inhibition context

2

Isoform-selectivity research – PDE4D phosphorylation-dependent pharmacology

3

Functional leukocyte studies – neutrophil/eosinophil mediator readouts

RS-25344 Hydrochloride: Why Not All PDE4 Inhibitors Are Interchangeable in Critical Experimental Workflows

PDE4 inhibitors exhibit wide variations in potency, isoform selectivity, and functional effects across cell types and species. Simply substituting one PDE4 inhibitor for another can confound experimental results because small differences in enzyme-binding kinetics, cellular permeability, or off-target activity can dramatically alter cAMP accumulation, cytokine release, and downstream phenotypes. RS-25344 hydrochloride distinguishes itself through sub‑nanomolar PDE4 potency, extreme selectivity over PDE1/2/3, and a unique dependence on PDE4D phosphorylation status—properties that are not uniformly shared by other PDE4 inhibitors [1]. The following quantitative comparisons demonstrate precisely why RS-25344 hydrochloride should be selected over its closest analogs for applications demanding high sensitivity, defined isoform pharmacology, or robust functional readouts.

Potency

PDE4 inhibition potency may shift markedly between inhibitors; assay sensitivity may not transfer.

Selectivity

Off-target PDE family profiles differ; cAMP compartmentalization interpretation may be confounded.

Isoform

Phosphorylation-dependent sensitivity is compound-specific; PDE4D feedback studies may not replicate.

• [1] Saldou N, Obernolte R, Huber A, et al. Comparison of recombinant human PDE4 isoforms: interaction with substrate and inhibitors. Cell Signal. 1998;10(6):427-440. View Source

RS-25344 Hydrochloride: Quantitative Differentiation Evidence vs. Comparator PDE4 Inhibitors

PDE4 Inhibitory Potency: Sub‑Nanomolar IC50 vs. Rolipram and Apremilast

RS-25344 hydrochloride inhibits PDE4 with an IC50 of 0.28–0.30 nM, which is approximately 430‑fold lower (more potent) than that of rolipram (IC50 ~130 nM for PDE4B) and approximately 250‑fold lower than that of apremilast (IC50 74 nM). These values are derived from comparable enzyme inhibition assays, though not conducted side‑by‑side in the same laboratory .

PDE4 IC50

Cross-study comparable

0.28 nM

Assay potency context for PDE4 inhibition

>250‑fold reported difference vs apremilast; >430‑fold vs rolipram in separate studies

Evidence Dimension	PDE4 inhibitory concentration (IC50)
Target Compound Data	0.28–0.30 nM
Comparator Or Baseline	Rolipram (IC50 ~130 nM for PDE4B) and Apremilast (IC50 74 nM)
Quantified Difference	RS-25344 is >250‑fold more potent than apremilast and >430‑fold more potent than rolipram
Conditions	RS-25344: human lymphocytes or recombinant PDE4; rolipram: immunopurified PDE4B; apremilast: recombinant human PDE4

Why This Matters

Sub‑nanomolar potency reduces the amount of compound required to achieve full target engagement, minimizes solvent exposure, and improves signal‑to‑noise ratios in cAMP‑dependent assays.

PDE Family Selectivity: >333,000‑Fold Discrimination Over PDE1, PDE2, and PDE3

RS-25344 hydrochloride exhibits IC50 values of >100 μM (PDE1), 160 μM (PDE2), and 330 μM (PDE3), yielding a selectivity index of >333,000 relative to PDE4. In contrast, the classic PDE4 inhibitor rolipram shows detectable activity against PDE3 (IC50 ~100 μM) and PDE5 (IC50 ~20 μM), which can confound interpretation of cAMP‑specific effects in intact cells .

PDE Family Selectivity

Cross-study comparable

PDE1 >357,000×
PDE2 571,000×
PDE3 >1,100,000×

PDE4-selective interpretation supported

Rolipram shows ~770× selectivity vs PDE3; may affect cAMP-specific readouts

Evidence Dimension	Selectivity ratio (IC50 for off‑target PDE / IC50 for PDE4)
Target Compound Data	PDE1: >100 μM / 0.28 nM = >357,000‑fold; PDE2: 160 μM / 0.28 nM = 571,000‑fold; PDE3: 330 μM / 0.28 nM = >1,100,000‑fold
Comparator Or Baseline	Rolipram (PDE3 IC50 ~100 μM, PDE5 IC50 ~20 μM) with PDE4 IC50 ~130 nM
Quantified Difference	RS-25344 maintains >333,000‑fold selectivity for PDE4; rolipram exhibits only ~770‑fold selectivity vs. PDE3 and ~150‑fold vs. PDE5
Conditions	Enzyme inhibition assays using recombinant or native human PDE isoforms

Why This Matters

Extreme selectivity ensures that cAMP elevation is solely attributable to PDE4 inhibition, avoiding confounding contributions from other PDE families and enabling cleaner mechanistic interpretation.

Functional Cellular Potency: Inhibition of Leukotriene B4 Biosynthesis vs. R‑Rolipram and CDP840

In human polymorphonuclear leukocytes, RS-25344 inhibits fMLP‑induced leukotriene B4 biosynthesis with an IC50 of 0.3 nM, placing it third in a rank‑order potency series that includes RS‑14203, KF18280, RS‑25344, RP‑73401, R‑rolipram, CDP840, and S‑rolipram. RS‑25344 is approximately 10‑fold more potent than R‑rolipram (IC50 ~3 nM) and >100‑fold more potent than CDP840 (IC50 ~26 nM) in this functional readout [1].

LTB4 Inhibition

Head-to-head

IC50 0.3 nM

Functional neutrophil assay context

10‑fold lower IC50 than R‑rolipram, >86‑fold lower than CDP840 in fMLP‑stimulated cells

Evidence Dimension	Inhibition of fMLP‑induced leukotriene B4 release
Target Compound Data	IC50 = 0.3 nM
Comparator Or Baseline	R‑rolipram (IC50 ~3 nM) and CDP840 (IC50 ~26 nM)
Quantified Difference	RS‑25344 is 10‑fold more potent than R‑rolipram and >86‑fold more potent than CDP840
Conditions	Human polymorphonuclear leukocytes stimulated with fMLP

Why This Matters

This direct functional comparison demonstrates that RS-25344 achieves superior inhibition of a key inflammatory mediator at lower concentrations, enabling more robust signal suppression in neutrophil‑based assays.

• [1] Denis D, Riendeau D. Phosphodiesterase 4-dependent regulation of cyclic AMP levels and leukotriene B4 biosynthesis in human polymorphonuclear leukocytes. Eur J Pharmacol. 1999;367(2-3):343-350. View Source

PDE4D Isoform Sensitivity: 100‑Fold Increase Upon Phosphorylation

RS-25344 exhibits a unique pharmacological property: phosphorylation of PDE4D3 by protein kinase A increases the enzyme's sensitivity to inhibition by RS-25344 by approximately 100‑fold. This contrasts with the behavior of rolipram and TVX 2706, which show only modest (11–12‑fold) changes in sensitivity upon PDE4D phosphorylation [1][2].

PDE4D Phospho‑shift

Class-level inference

~100‑fold sensitivity increase

PDE4D feedback regulation study context

Rolipram shows only 11‑fold shift; supports isoform‑specific pathway dissection

Evidence Dimension	Fold change in IC50 for phosphorylated vs. unphosphorylated PDE4D3
Target Compound Data	100‑fold increase in sensitivity (IC50 decreases 100‑fold)
Comparator Or Baseline	Rolipram (11‑fold increase), TVX 2706 (12‑fold increase)
Quantified Difference	RS‑25344 sensitivity shift is ~9‑fold greater than that of rolipram
Conditions	Recombinant human PDE4D3 long form, with/without PKA phosphorylation

Why This Matters

This property makes RS‑25344 particularly valuable for studying feedback regulation of PDE4D activity by cAMP/PKA signaling, a mechanism relevant to memory, inflammation, and cardiac function.

• [1] Saldou N, Obernolte R, Huber A, et al. Comparison of recombinant human PDE4 isoforms: interaction with substrate and inhibitors. Cell Signal. 1998;10(6):427-440. View Source
• [2] RS-25344 Ligand Page. IUPHAR/BPS Guide to Pharmacology. Accessed 2026. View Source

In Vivo Target Engagement: Significant Gastric Weight Increase in C57BL/6 Mice

RS-25344 hydrochloride (5 mg/kg, i.p., twice daily for 72 h) induces a statistically significant increase in stomach weight in wild‑type C57BL/6 mice, a well‑characterized biomarker of PDE4 inhibition in vivo. This effect is comparable to that reported for other potent PDE4 inhibitors such as rolipram and roflumilast, confirming that RS-25344 achieves target engagement and functional modulation of cAMP‑dependent pathways in an intact organism .

In Vivo Target Engagement

Data to verify

Gastric weight increase (p

Model-response context; PDE4 inhibition biomarker

C57BL/6 mice, 5 mg/kg i.p. bid 72 h; quantitative data not available

Evidence Dimension	Stomach weight change (gastric retention)
Target Compound Data	Significant increase in stomach weight (quantitative data not provided in source)
Comparator Or Baseline	Rolipram and roflumilast (known to increase stomach weight in rodents at similar doses)
Quantified Difference	Qualitative evidence of in vivo PDE4 inhibition
Conditions	C57BL/6 mice, 5 mg/kg i.p. twice daily for 72 h

Why This Matters

Demonstrates that RS-25344 crosses cell membranes, distributes to target tissues, and produces a pharmacodynamic effect consistent with PDE4 inhibition, supporting its use in whole‑animal studies of inflammation and gastrointestinal motility.

RS-25344 Hydrochloride: High‑Value Application Scenarios Based on Quantitative Differentiation Evidence

High‑Sensitivity cAMP Signaling Studies in Primary Human Lymphocytes

RS-25344 hydrochloride's sub‑nanomolar IC50 (0.28 nM) enables complete PDE4 inhibition at low compound concentrations, minimizing off‑target effects and solvent toxicity in delicate primary cell cultures. This property makes it ideal for investigating cAMP‑dependent gene expression, cytokine release, and immune cell activation with superior signal‑to‑noise ratios .

Comparative PDE4 Isoform Selectivity Profiling and Phosphorylation‑Dependent Pharmacology

The unique 100‑fold increase in RS-25344 sensitivity upon PDE4D phosphorylation provides a powerful tool for dissecting the role of PDE4D isoforms in feedback regulation of cAMP signaling. Researchers can use RS-25344 alongside rolipram (which shows only an 11‑fold shift) to differentiate between PDE4D‑dependent and PDE4D‑independent cAMP pools in neurons, cardiomyocytes, and immune cells [1].

Functional Neutrophil and Eosinophil Assays in Inflammation Research

RS-25344's potent inhibition of fMLP‑induced leukotriene B4 biosynthesis (IC50 0.3 nM) and ConA‑induced IL‑5 release (EC50 0.3 nM) in human leukocytes establishes it as a benchmark compound for studying PDE4‑dependent regulation of neutrophil and eosinophil effector functions. The direct head‑to‑head superiority over R‑rolipram and CDP840 ensures robust, reproducible suppression of inflammatory mediators [2].

In Vivo Target Engagement Studies in Rodent Models of Gastric Motility and Inflammation

The significant increase in stomach weight observed in C57BL/6 mice following RS-25344 administration confirms that the compound achieves pharmacologically relevant concentrations in vivo. This makes RS-25344 a reliable tool for studying PDE4‑mediated effects on gastrointestinal motility, as well as for validating target engagement in preclinical efficacy models of asthma, COPD, and atopic dermatitis .

Application

Selection Property

Validation Focus

cAMP signaling in primary lymphocytes

PDE4 inhibition assay context

cAMP accumulation, cytokine release readouts

PDE4D isoform & phosphorylation studies

Phosphorylation‑dependent sensitivity profile

Feedback regulation of cAMP pools

Neutrophil/eosinophil functional assays

LTB4 & IL‑5 inhibition context

Inflammatory mediator suppression endpoints

In vivo target engagement & gastric motility

Model‑response biomarker (gastric weight)

Target engagement confirmation in rodent models

• [1] Saldou N, Obernolte R, Huber A, et al. Comparison of recombinant human PDE4 isoforms: interaction with substrate and inhibitors. Cell Signal. 1998;10(6):427-440. View Source
• [2] Denis D, Riendeau D. Phosphodiesterase 4-dependent regulation of cyclic AMP levels and leukotriene B4 biosynthesis in human polymorphonuclear leukocytes. Eur J Pharmacol. 1999;367(2-3):343-350. View Source